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Executive Summary

The structural elucidation of small organic molecules demands a rigorous, multi-modal
approach to ensure absolute stereochemical and constitutional certainty. This whitepaper
provides an in-depth spectroscopic profile of 2-(Benzyloxy)-5-methoxybenzoic acid (CAS
No.: 53985-53-8), a highly functionalized aromatic building block utilized in advanced drug
development and synthetic chemistry. By synergizing Nuclear Magnetic Resonance (NMR),
High-Resolution Mass Spectrometry (HRMS), and Fourier-Transform Infrared Spectroscopy
(FTIR), we establish a self-validating analytical framework. This guide details the causal logic
behind experimental design, data interpretation, and quality control protocols necessary for
authoritative structural verification.

Chemical Ontology & Structural Logic

To accurately interpret the spectroscopic data of 2-(Benzyloxy)-5-methoxybenzoic acid
(Molecular Formula:
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, MW: 258.27 g/mol ), one must first deconstruct its electronic environment. The molecule
consists of a benzoic acid core heavily influenced by two distinct ether linkages:

e C1 Carboxylic Acid: An electron-withdrawing group (EWG) that strongly deshields the ortho-
proton (H6) and dictates the molecule's ionization behavior in mass spectrometry.

e C2 Benzyloxy Group (-OBn): A bulky, electron-donating group (EDG) that shields the
adjacent ortho-proton (H3). The benzylic methylene (

) serves as an isolated spin system, providing a distinct singlet in

NMR.

e C5 Methoxy Group (-OMe): A secondary EDG that induces shielding at the ortho-positions
(H4 and H6), creating a complex push-pull electronic dynamic across the aromatic ring.

Understanding these inductive and resonance effects is critical, as they directly dictate the
chemical shifts, spin-spin coupling networks, and vibrational frequencies observed in the data.

Spectroscopic Workflows & Quality Control

A robust structural elucidation is not merely a collection of data; it is a self-validating system
where each technique orthogonally confirms the others. Nuclear Magnetic Resonance (NMR)
spectroscopy is an analytical technique used to determine the structural composition
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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